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Introduction
Osimertinib (AZD9291) is a third-generation, irreversible epidermal growth factor receptor

(EGFR) tyrosine kinase inhibitor (TKI).[1] It is a cornerstone in the treatment of non-small-cell

lung cancer (NSCLC).[1] Osimertinib was specifically designed to target both EGFR TKI-

sensitizing mutations, such as exon 19 deletions and L858R, and the T790M resistance

mutation.[1] The T790M mutation is the most common mechanism of acquired resistance to

first- and second-generation EGFR-TKIs.[1] A key feature of osimertinib is its high selectivity for

mutant EGFR over wild-type (WT) EGFR, which is thought to lead to better efficacy and fewer

side effects.[1] This guide provides a detailed technical overview of the in vitro mechanism of

action of osimertinib, supported by quantitative data, experimental protocols, and pathway

visualizations.

Core Mechanism of Action: Irreversible Covalent
Inhibition
Osimertinib's primary mechanism of action is the irreversible inhibition of mutant EGFR kinase

activity.[1] It is a mono-anilino-pyrimidine compound designed with an acrylamide group that
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functions as a Michael acceptor.[1] This group allows osimertinib to form a covalent bond with

the cysteine-797 (Cys797) residue located within the ATP-binding site of the EGFR kinase

domain.[1][2] This irreversible binding physically blocks ATP from accessing the kinase domain,

thereby preventing EGFR autophosphorylation and the subsequent activation of downstream

signaling pathways that drive tumor cell proliferation and survival.[1][3]

Quantitative Data: Potency and Selectivity
Osimertinib's potency is demonstrated by its low half-maximal inhibitory concentration (IC50)

values against various EGFR mutations.

Table 1: In Vitro IC50 Values of Osimertinib in Kinase
Assays

EGFR Mutation IC50 (nM) Description

Exon 19 deletion 12.92
Common sensitizing mutation.

[4]

L858R/T790M 11.44

Double mutant, with T790M

being the key resistance

mutation.[4]

Wild-Type (WT) 493.8

Demonstrates selectivity for

mutant over wild-type EGFR.

[4]

Table 2: Cell-Based IC50 Values of Osimertinib in NSCLC
Cell Lines

Cell Line EGFR Mutation IC50 (nM)

PC-9 Exon 19 deletion 13 - 23

H3255 L858R 12

H1975 L858R/T790M 5 - 15

PC-9ER Exon 19 deletion/T790M 13
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Data compiled from multiple sources.[5][6][7]

Signaling Pathway Inhibition
Upon ligand binding, EGFR dimerizes and autophosphorylates key tyrosine residues in its

cytoplasmic tail.[8] This creates docking sites for adaptor proteins, leading to the activation of

downstream pro-survival pathways, primarily the RAS-RAF-MEK-ERK (MAPK) and PI3K-AKT-

mTOR pathways.[3][9] Osimertinib's inhibition of EGFR phosphorylation blocks the activation of

these cascades, leading to cell cycle arrest and apoptosis.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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